Cas no 1204572-81-5 (4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide)

• Product Name: 4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide
• CAS No: 1204572-81-5
• MF: C₆H₄BrClFNO₂S
• MW: 288.521862030029
• MDL: MFCD12026255
• CID: 4577165
• PubChem ID: 50998105
• Update Time: 2025-05-25

4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-CHLORO-2-FLUOROBENZENESULFONAMIDE
• 4-bromo-3-chloro-2-fluorobenzenesulphonamide
• 4-Bromo-3-chloro-2-fluorobenzene sulfonamide
• 4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide

• MDL： MFCD12026255
• Inchi： 1S/C6H4BrClFNO2S/c7-3-1-2-4(13(10,11)12)6(9)5(3)8/h1-2H,(H2,10,11,12)
• InChI Key： NQHLPDSDGOCFQU-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(Br)C(Cl)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide

4-Bromo-3-Chloro-2-Fluorobenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1204572-81-5, commonly referred to as 4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide, is a highly specialized organic chemical. This compound belongs to the class of sulfonamides, which are widely recognized for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of 4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide is characterized by a benzene ring substituted with bromine, chlorine, and fluorine atoms at positions 4, 3, and 2, respectively, along with a sulfonamide group at position 1. This unique substitution pattern imparts distinct chemical and physical properties to the compound.

Recent studies have highlighted the potential of 4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The sulfonamide group is known to exhibit bioisosteric properties, making it an attractive moiety for medicinal chemists. Additionally, the halogen substituents (bromine, chlorine, and fluorine) enhance the compound's lipophilicity and stability, which are critical factors in drug design.

The synthesis of 4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Advanced synthetic techniques, such as nucleophilic aromatic substitution and coupling reactions, are employed to introduce the halogen substituents and the sulfonamide group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, 4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide has shown promise in agrochemicals as a potential herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant growth pathways makes it a candidate for crop protection products. Furthermore, this compound has been investigated for its role in materials science, particularly in the development of advanced polymers and coatings with enhanced thermal and mechanical properties.

From an environmental perspective, understanding the fate and behavior of 4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide in ecosystems is crucial. Recent research has focused on its degradation pathways under various environmental conditions. Studies indicate that this compound undergoes hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. However, further investigations are needed to assess its long-term impact on aquatic and terrestrial ecosystems.

In conclusion, 4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide (CAS No. 1204572-81-) is a versatile compound with significant potential across multiple industries. Its unique structure and functional groups make it a valuable tool in drug discovery, agrochemicals, and materials science. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.